Cas no 107885-67-6 ((3S)-azepan-3-amine)

(3S)-azepan-3-amine structure
(3S)-azepan-3-amine structure
Product Name:(3S)-azepan-3-amine
CAS No:107885-67-6
Molecular Formula:C6H14N2
Molecular Weight:114.18876
MDL:MFCD00067111
CID:842569
PubChem ID:7145038

(3S)-azepan-3-amine Properties

Names and Identifiers

    • (S)-Azepan-3-amine
    • (R)-3-Amino-Hexahydro-1H-Azepin
    • 1H-Azepin-3-amine, hexahydro-, (3S)-
    • BESIVANCE II
    • (3S)-azepan-3-amine
    • (3S)-3-Aminohexahydroazepine
    • (S)-3-Aminohexahydroazepine
    • (S)-Hexahydro-1H-azepin-3-amine
    • S-3-Aminohomopiperidine
    • (S)-3-Amino-hexahydro-1H-azepin
    • 107885-67-6
    • CS-0147270
    • EN300-314364
    • SCHEMBL1563759
    • DTXSID30428011
    • WJUBYASTGWKFHK-LURJTMIESA-N
    • AKOS006337460
    • AS-78555
    • MFCD00067111
    • DB-328104
    • (S)-Azepan-3-ylamine
    • MDL: MFCD00067111
    • InChIKey: WJUBYASTGWKFHK-LURJTMIESA-N
    • Inchi: InChI=1S/C6H14N2/c7-6-3-1-2-4-8-5-6/h6,8H,1-5,7H2/t6-/m0/s1
    • SMILES: N[C@H]1CCCCNC1

Computed Properties

  • Exact Mass: 114.11600
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 114.116
  • Heavy Atom Count: 8
  • Complexity: 63.5
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.2
  • Topological Polar Surface Area: 38A^2

Experimental Properties

  • LogP: 1.11630
  • PSA: 38.05000
  • Refractive Index: 1.453
  • Boiling Point: 181 ºC
  • Flash Point: 70 ºC
  • Color/Form: Colorless crystal
  • Density: 0.893

(3S)-azepan-3-amine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AD67309-500mg
(S)-Azepan-3-amine
107885-67-6 95%
500mg
$63.00 2024-04-20
Aaron
AR007W9L-100mg
(R)-3-Amino-Hexahydro-1H-Azepin
107885-67-6 97%
100mg
$18.00
abcr
AB530617-250 mg
(3S)-Azepan-3-amine; .
107885-67-6
250MG
€472.80 2022-07-29
Alichem
A449042583-5g
(S)-Azepan-3-amine
107885-67-6 95%
5g
$588.60 2023-09-04
Ambeed
A375298-100mg
(S)-Azepan-3-amine
107885-67-6 97%
100mg
$21.0
Chemenu
CM300282-5g
(S)-Azepan-3-amine
107885-67-6 95%
5g
$505
Enamine
EN300-314364-0.05g
(3S)-azepan-3-amine
107885-67-6
0.05g
$311.0 2023-09-05
eNovation Chemicals LLC
D630191-250MG
(3S)-azepan-3-amine
107885-67-6 97%
250MG
$290 2022-06-06
Fluorochem
216371-250mg
S)-Azepan-3-amine Hydrochloride
107885-67-6 95%
250mg
£560.00 2022-03-01
TRC
S290440-1g
(3S)-Azepan-3-amine
107885-67-6
1g
$ 665.00 2022-06-03

(3S)-azepan-3-amine Synthesis

(3S)-azepan-3-amine Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:107885-67-6)(3S)-azepan-3-amine
A1202608
Purity:99%/99%
Quantity:25g/50g
Price($):1213.0/3463.0